Cas no 87-41-2 (Phthalide)

Phthalide Is a promising chemical scaffold,With powerful anti-inflammatory effects.Phthalide It can be used to synthesize a variety of phthalate derivatives,Including anti-inflammatory agents,Antimicrobials,resistOxidizing agent.
Phthalide structure
Phthalide structure
Phthalide
87-41-2
C8H6O2
134.13204240799
MFCD00005906
34417
6885

Phthalide Properties

Names and Identifiers

    • Isobenzofuran-1(3H)-one
    • 1,3-DIHYDROBENZO[C]FURAN-1-ONE
    • 1(3H)-ISOBENZOFURANONE
    • 1-ISOBENZOFURANONE
    • 1-OXOPHTHALAN
    • 1-PHTHALANONE
    • 2-BENZOFURAN-(3H)-ONE
    • A-HYDROXY-O-TOLUIC ACID LACTONE
    • AKOS 243-03
    • BENZO(C)FURAN-2-ONE
    • ISOBENZOFURANONE
    • O-HYDROXYMETHYLBENZOIC ACID LACTONE
    • OXOPHTHALANE
    • 1,3-Dihydrobenzo[C]furan-2-one
    • 2-Benzofuran-1(3H)-one
    • 2-Hydroxymethylbenzoic acid, gamma-lactone
    • Phthalolactone
    • Phthalide
    • (3H)-isobenzofuran-1-one
    • 1-Isobenzofuranone (Phthalide)
    • 4-Pyridazinecarboxylic acid
    • 1(3H)-4,5,6,7-tetrachloroisobenzofuranone
    • 1H-Isobenzofuran-3-one
    • 3-oxo-1,3-dihydro-isobenzofuran
    • 4,5,6,7-tetrachloro-1(3H)-isobenzofuranone
    • 4,5,6,7-tetrachloroisobenzofuran-1(3H)-one
    • 4,5,6,7-TETRACHLOROPHTHALIDE
    • 4,5,6,7-Tetrachlorophthalidefthalide
    • 4,5,6,7-Tetrachlor-phthalid
    • Fthalide
    • isobenzofuran-1-one
    • KF-32
    • o-HydroxyMethylbenzoic acid lactone
    • PHH
    • Rabcide
    • SPECS AE-641
    • 3H-isobenzofuran-1-one
    • 3H-2-benzofuran-1-one
    • 1,3-dihydro-2-benzofuran-1-one
    • Phthalanone
    • Phthalid
    • WNZQDUSMALZDQF-UHFFFAOYSA-N
    • 8VV922U86J
    • Phthalide, 99%
    • Phthalide, 98%
    • 2-Hydroxymethylbenzoic acid, .gamma.-l
    • Phthalide (6CI, 8CI)
    • 2-Hydroxymethylbenzoic acid γ-lactone
    • NSC 1469
    • +Expand
    • MFCD00005906
    • WNZQDUSMALZDQF-UHFFFAOYSA-N
    • 1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
    • O=C1C2C(=CC=CC=2)CO1
    • 0114632

Computed Properties

  • 134.03700
  • 0
  • 2
  • 0
  • 134.036779
  • 10
  • 153
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.8
  • nothing
  • 0
  • 26.3

Experimental Properties

  • 1.35700
  • 26.30000
  • 1.5360 (estimate)
  • Slightly soluble
  • 290 °C(lit.)
  • 73.0 to 76.0 deg-C
  • Fahrenheit: 305.6 ° f
    Celsius: 152 ° c
  • 4195 | PHTHALIDE
  • Acicular crystals
  • Soluble in ethanol, ether and hot water, very slightly soluble in water.
  • 1.1

Phthalide Security Information

  • GHS07 GHS07
  • TI3520000
  • 3
  • S26-S36-S24/25
  • R36
  • Xi Xi
  • NONH for all modes of transport
  • H319
  • P305+P351+P338
  • warning
  • Store at room temperature
  • 36
  • Warning
  • Yes

Phthalide Customs Data

  • 29322980
  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phthalide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003U89-10g
Phthalide
87-41-2 98%
10g
$4.00 2024-04-21
A2B Chem LLC
AB78345-10g
Phthalide
87-41-2 98%
10g
$4.00 2024-04-19
abcr
AB118578-100 g
Phthalide, 98%; .
87-41-2 98%
100 g
€58.90 2023-07-20
Ambeed
A136494-10g
Isobenzofuran-1(3H)-one
87-41-2 98%
10g
$5.0 2024-05-30
Chemenu
CM154197-500g
Isobenzofuran-1(3H)-one
87-41-2 98%
500g
$*** 2023-05-29
Enamine
EN300-25532-0.05g
1,3-dihydro-2-benzofuran-1-one
87-41-2 95%
0.05g
$19.0 2024-06-19
eNovation Chemicals LLC
D661107-1kg
Phthalide
87-41-2 97%
1kg
$200 2022-09-07
Fluorochem
091677-25g
Isobenzofuran-1(3H)-one
87-41-2 95%
25g
£10.00 2022-03-01
Life Chemicals
F1172-0018-0.25g
1,3-dihydro-2-benzofuran-1-one
87-41-2 95%
0.25g
$18.0 2023-09-07
MedChemExpress
HY-W015820-500mg
Phthalide
87-41-2 99.93%
500mg
¥100 2024-07-20

Phthalide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Substituent effects on hydrogenation of aromatic rings: hydrogenation vs. hydrogenolysis in cyclic analogs of benzyl ethers
Anzalone, Luigi; Hirsch, Jerry A., Journal of Organic Chemistry, 1985, 50(12), 2128-33

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-iminato-κN2]met… Solvents: Benzene-d6 ;  15 min, rt
1.2 Solvents: Methanol
Reference
Mixed imidazolin-2-iminato-Cp* thorium(IV) complexes: synthesis and reactivity toward oxygen-containing substrates
Karmel, Isabell S. R.; Fridman, Natalia; Tamm, Matthias; Eisen, Moris S., Organometallics, 2015, 34(12), 2933-2942

Synthetic Circuit 3

Reaction Conditions
1.1 Catalysts: 2740505-23-9 Solvents: Toluene ;  24 h, 100 °C
Reference
Azolium Control of the Osmium-Promoted Aromatic C-H Bond Activation in 1,3-Disubstituted Substrates
Cancela, Lara; Esteruelas, Miguel A. ; Olivan, Montserrat; Onate, Enrique, Organometallics, 2021, 40(23), 3979-3991

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: 2144743-11-1 Solvents: Benzene-d6 ;  3 h, rt
1.2 Reagents: Methanol ;  rt
Reference
Synthesis, characterization and catalytic performances of benzimidazolin-2-iminato actinide (IV) complexes in the Tishchenko reactions for symmetrical and unsymmetrical esters
Liu, Heng; Khononov, Maxim; Fridman, Natalia; Tamm, Matthias; Eisen, Moris S., Journal of Organometallic Chemistry, 2018, 857, 123-137

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: (T-4)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-iminato-κ… Solvents: Benzene-d6 ;  6 h, rt
1.2 Reagents: Oxygen Solvents: Methanol ;  rt
Reference
Mono(imidazolin-2-iminato) Actinide Complexes: Synthesis and Application in the Catalytic Dimerization of Aldehydes
Karmel, Isabell S. R.; Fridman, Natalia; Tamm, Matthias; Eisen, Moris S., Journal of the American Chemical Society, 2014, 136(49), 17180-17192

Synthetic Circuit 6

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
Reference
The Stille reaction
Farina, Vittorio; Krishnamurthy, Venkat; Scott, William J., Organic Reactions (Hoboken, 1997, 50,

Phthalide Raw materials

Phthalide Preparation Products

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